2-(4-methoxy-3,5-dimethylpyridin-2-yl)ethan-1-amine dihydrochloride

• CAS RN: 2648961-17-3
• Molecular Formula: C10H18Cl2N2O
• Molecular Weight: 253.2

Description

2-(4-Methoxy-3,5-dimethylpyridin-2-yl)ethan-1-amine dihydrochloride, commonly known as MDMP, is an organic compound that has been studied extensively in the scientific community. It is a member of the pyridine family, which is a large and diverse class of organic compounds. MDMP has a wide range of applications in scientific research due to its unique chemical properties and its ability to interact with other molecules.

Scientific Research Applications

MDMP has several applications in scientific research. It has been used in the study of enzyme-catalyzed reactions, as it can be used to inhibit the activity of certain enzymes. It has also been used in the study of drug metabolism and pharmacokinetics, as it can be used to measure the rate at which drugs are metabolized and eliminated from the body. Furthermore, MDMP has been used in the study of the structure and function of proteins, as it can be used to stabilize proteins and prevent them from denaturing.

Mechanism of Action

MDMP works by binding to certain enzymes, which prevents them from carrying out their normal functions. This can be used to inhibit the activity of certain enzymes, which can be beneficial in the study of enzyme-catalyzed reactions. MDMP can also bind to certain proteins, which can be used to stabilize them and prevent them from denaturing.
Biochemical and Physiological Effects
MDMP has several biochemical and physiological effects. It can inhibit the activity of certain enzymes, which can be beneficial in the study of enzyme-catalyzed reactions. It can also bind to certain proteins, which can be used to stabilize them and prevent them from denaturing. Furthermore, MDMP has been shown to have anti-inflammatory and analgesic effects, which can be beneficial in the study of inflammation and pain.

Advantages and Limitations for Lab Experiments

The main advantage of using MDMP in lab experiments is that it is relatively easy to synthesize and can be used to inhibit the activity of certain enzymes. Furthermore, it can be used to stabilize proteins and prevent them from denaturing. The main limitation of using MDMP in lab experiments is that it is not very soluble in water, so it must be dissolved in a suitable solvent before use.

Future Directions

There are several possible future directions for MDMP research. One possible direction is to further explore the biochemical and physiological effects of MDMP, as it has already been shown to have anti-inflammatory and analgesic effects. Another possible direction is to explore the use of MDMP in drug metabolism and pharmacokinetics, as it can be used to measure the rate at which drugs are metabolized and eliminated from the body. Additionally, MDMP could be used to study the structure and function of proteins, as it can be used to stabilize proteins and prevent them from denaturing. Finally, MDMP could be used to study the effects of other compounds on enzyme-catalyzed reactions, as it can be used to inhibit the activity of certain enzymes.

Synthesis Methods

MDMP can be synthesized from 4-methoxy-3,5-dimethylpyridine and ethan-1-amine. The reaction involves the condensation of the two molecules to form MDMP in a two-step process. The first step involves the formation of an intermediate compound, 4-methoxy-3,5-dimethylpyridin-2-yl)ethan-1-amine, which is then reacted with hydrochloric acid to form MDMP. This process is relatively simple and can be easily carried out in the laboratory.